Cas no 2172621-82-6 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid
• CAS No: 2172621-82-6
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6561112
• PubChem ID: 165608597
• Update Time: 2025-10-29

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]benzoic acid
• 2172621-82-6
• EN300-1554076

• Inchi： 1S/C28H26N2O5/c1-18(26(31)30(2)20-9-7-8-19(16-20)27(32)33)14-15-29-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-14,16,25H,15,17H2,1-2H3,(H,29,34)(H,32,33)/b18-14+
• InChI Key： QPEBRNFYXGHUHG-NBVRZTHBSA-N
• SMILES： O(C(NC/C=C(\C)/C(N(C)C1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic Acid (CAS No. 2172621-82-6): An Overview

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid (CAS No. 2172621-82-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid is particularly noteworthy. The compound consists of a fluorenyl group attached to a methoxycarbonyl moiety, which is further linked to an amino group. This amino group is then connected to a substituted benzene ring through an amide linkage. The presence of the fluorenyl group imparts significant aromaticity and stability to the molecule, while the methoxycarbonyl and amide functionalities contribute to its reactivity and solubility properties.

Recent studies have focused on the synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid using various methodologies. One notable approach involves the coupling of a fluorenylmethoxycarbonyl (Fmoc) protected amino acid with a substituted benzene derivative under mild conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings. The use of green chemistry principles in the synthesis process has also been explored to minimize environmental impact.

In terms of its biological activity, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been evaluated for its ability to inhibit proteases that play a crucial role in viral replication and cancer progression. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable candidate for drug development.

The pharmacokinetic properties of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high solubility and stability in physiological conditions contribute to its bioavailability and therapeutic efficacy. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential applications in treating various diseases.

Beyond its therapeutic applications, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidobenzoic acid has also found use in diagnostic imaging and materials science. Its unique optical properties make it suitable for fluorescence-based assays and imaging techniques. In materials science, the compound's structural stability and functional groups have been exploited to develop novel polymers and coatings with enhanced performance characteristics.

In conclusion, 3-4-{(9H-fluoren-9-yloxycarbonyl)amino}-N-(1-methylpropyl)benzamide, CAS No. 2172621-82-6, represents a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.